Cas no 2171143-32-9 ((2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid)

• Product Name: (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid
• CAS No: 2171143-32-9
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5985314
• PubChem ID: 165808748
• Update Time: 2025-07-14

(2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid
• EN300-1511211
• 2171143-32-9
• (2R)-3-cyclohexyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]propanoic acid

• Inchi： 1S/C28H32N2O5/c31-26(30-25(27(32)33)17-19-9-2-1-3-10-19)15-8-16-29-28(34)35-18-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-8,11-15,19,24-25H,1-3,9-10,16-18H2,(H,29,34)(H,30,31)(H,32,33)/b15-8+/t25-/m1/s1
• InChI Key： ZVWONHNDODMYKL-AJQOZTQRSA-N
• SMILES： OC([C@@H](CC1CCCCC1)NC(/C=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid

Introduction to (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic Acid (CAS No. 2171143-32-9)

The compound (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid, identified by its CAS number 2171143-32-9, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This intricate molecular structure, characterized by its cyclohexyl and fluorenylmethoxycarbonyl substituents, has garnered attention for its potential applications in drug discovery and molecular research. The synthesis and characterization of this compound have been pivotal in understanding its pharmacological properties and mechanisms of action.

In recent years, the development of novel chiral compounds has become a cornerstone in the design of targeted therapies. The stereochemistry of (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid plays a crucial role in determining its biological activity. The presence of the (2R) configuration at the chiral center enhances its specificity and efficacy, making it a promising candidate for further investigation in medicinal chemistry.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy. This protective group is widely used in peptide synthesis due to its stability and ease of removal under mild conditions. In the context of this compound, the Fmoc moiety not only provides structural stability but also influences the compound's solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the importance of amide linkages in pharmaceutical compounds. The amide bond in (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid contributes to its metabolic stability and interaction with biological targets. This has led to extensive research into optimizing amide-based drug candidates for improved therapeutic outcomes.

The compound's structural features also make it an interesting subject for computational chemistry studies. Advanced computational methods have been employed to predict the binding affinity of this molecule to various biological targets, including enzymes and receptors. These studies have provided valuable insights into the compound's potential as a lead molecule for drug development.

In vitro experiments have demonstrated that (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid exhibits promising biological activity. Initial screening assays have shown that it interacts with specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Further research is ongoing to elucidate its exact mechanism of action and to explore its therapeutic potential.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including asymmetric catalysis and protecting group strategies, have been employed to achieve the desired molecular structure. These synthetic methodologies are not only critical for producing this compound but also contribute to the broader field of organic chemistry.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenyl group in this molecule enhances its lipophilicity, which is often a desirable property for oral bioavailability. Additionally, fluorine atoms can influence metabolic stability and binding affinity, making fluorinated compounds attractive for drug development.

As research continues to evolve, new applications for (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidopropanoic acid are being discovered. Its unique structural features make it a versatile tool for studying various biological processes and developing novel therapeutic agents. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential to fully harness its potential.

In conclusion, the compound (2R)-3-cyclohexyl-2-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)but- 2-enamidopropanoic acid (CAS No. 2171143- 32 9) represents a significant advancement in pharmaceutical chemistry. Its intricate structure, stereochemistry, and functional groups make it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in the discovery and design of new drugs.